Cas no 685901-62-6 ((S)-2-amino-n-furan-2-ylmethyl-propionamide)

(S)-2-amino-n-furan-2-ylmethyl-propionamide is a chiral amide derivative with a furan ring. It exhibits high purity and stability, making it suitable for applications in the synthesis of biologically active compounds. This compound offers unique structural features that contribute to its potential in drug discovery and research.
(S)-2-amino-n-furan-2-ylmethyl-propionamide structure
685901-62-6 structure
Product Name:(S)-2-amino-n-furan-2-ylmethyl-propionamide
CAS No:685901-62-6
MF:C8H12N2O2
MW:168.193081855774
CID:2165732
PubChem ID:22690453
Update Time:2025-07-22

(S)-2-amino-n-furan-2-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-furan-2-ylmethyl-propionamide
    • 685901-62-6
    • (2S)-2-amino-N-(furan-2-ylmethyl)propanamide
    • DB-224667
    • (S)-2-Amino-N-(furan-2-ylmethyl)propanamide
    • MDL: MFCD09724355
    • Inchi: 1S/C8H12N2O2/c1-6(9)8(11)10-5-7-3-2-4-12-7/h2-4,6H,5,9H2,1H3,(H,10,11)/t6-/m0/s1
    • InChI Key: FGGLWQZUOHSTSL-LURJTMIESA-N
    • SMILES: O1C=CC=C1CNC([C@H](C)N)=O

Computed Properties

  • Exact Mass: 168.089877630Da
  • Monoisotopic Mass: 168.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 68.3Ų

(S)-2-amino-n-furan-2-ylmethyl-propionamide Pricemore >>

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